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Compound of Interest

Compound Name: 13-Oxabicyclo[10.1.0]tridecane

Cat. No.: B1582142

An In-Depth Technical Guide to the Safe Handling and Disposal of 13-
Oxabicyclo[10.1.0]tridecane

This guide provides comprehensive safety, handling, and disposal protocols for 13-
Oxabicyclo[10.1.0]tridecane (CAS No. 286-99-7), a key bicyclic ether intermediate in
advanced organic synthesis. Known alternatively as 1,2-Epoxycyclododecane, its utility is
derived from the inherent reactivity of its strained epoxide ring.[1] This same reactivity,
however, necessitates stringent safety protocols to mitigate risks for researchers and laboratory
personnel. This document is intended for drug development professionals, researchers, and
scientists, offering field-proven insights grounded in established safety principles.

Section 1: Core Chemical Profile and Hazard
Assessment

A foundational understanding of a compound's properties is the cornerstone of a robust safety
protocol. The unique structural characteristics of 13-Oxabicyclo[10.1.0]tridecane—a twelve-
membered carbon ring fused to a three-membered oxirane (epoxide) ring—govern its physical
behavior and chemical reactivity.[1]

Physicochemical Properties

The compound is a colorless liquid with a distinct aromatic odor.[2] Its relatively high molecular
weight and non-polar character dictate its solubility and vapor pressure, which are critical
parameters for assessing exposure risk and designing appropriate engineering controls.
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Property Value Source
CAS Number 286-99-7 [31[4]
Molecular Formula C12H220 [3]
Molecular Weight 182.30 g/mol [3]
Appearance Clear, colorless liquid [2]
Boiling Point 147 °C @ 202 mm Hg [2]
Melting Point 7°C [2]
Density 0.939 g/cm? [2]
Solubility in Water 0.05 g/L (20 °C) [2]

Hazard Identification and GHS Classification

While the toxicological properties of 13-Oxabicyclo[10.1.0]tridecane have not been fully
investigated, the known hazards of the epoxide functional group provide a strong basis for a
precautionary approach.[2] Epoxides as a class are recognized as moderate to strong irritants
and potent skin sensitizers.[5] Data from a closely related analogue, 1-Vinyl-13-
oxabicyclo[10.1.0]tridecane, indicates clear hazard classifications that should be provisionally
adopted.[6]

Causality of Hazard: The high ring strain of the epoxide makes it susceptible to nucleophilic
attack, a property exploited in synthesis.[1] This same reactivity allows the molecule to react
with biological nucleophiles, such as amino and sulfhydryl groups in proteins, which can lead to
skin irritation, allergic reactions, and eye damage.[5]
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Section 2: Proactive Safety: Handling Protocols and
Personal Protection

Engineering controls and Personal Protective Equipment (PPE) are the primary defenses
against chemical exposure. The following protocols are designed as a self-validating system to
minimize risk during the handling of 13-Oxabicyclo[10.1.0]tridecane.

Engineering Controls: The First Line of Defense

The primary route of exposure is through direct contact and inhalation of vapors.[6] Therefore,
all manipulations of this compound must be performed within a certified chemical fume hood to
maintain low airborne concentrations.[6] The facility should be equipped with an operational
eyewash fountain and safety shower in the immediate vicinity of the work area.[6]

Personal Protective Equipment (PPE): A Mandate, Not a
Suggestion

Proper PPE is critical. The minimum required PPE includes:

o Hand Protection: Wear protective gloves made of nitrile or butyl rubber.[5] These materials
provide adequate resistance to epoxides. Always inspect gloves for tears or punctures
before use and remove them using the proper technique to avoid contaminating the skin.
Change gloves immediately if contamination is suspected.
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» Eye Protection: Chemical safety goggles are mandatory.[5] If there is a significant risk of
splashing, a full face shield should be worn in addition to goggles.[5]

o Skin and Body Protection: A lab coat must be worn and fully fastened. For larger quantities
or tasks with a higher splash potential, a chemically resistant apron is recommended.

o Respiratory Protection: While working in a fume hood should be sufficient, if ventilation is
inadequate or if aerosols are generated, an air-purifying respirator with an organic vapor
cartridge is necessary.[7][8]

Standard Handling Workflow

The following workflow ensures a systematic and safe approach to handling 13-
Oxabicyclo[10.1.0]tridecane.
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Caption: Standard workflow for handling 13-Oxabicyclo[10.1.0]tridecane.

Section 3: Reactive Measures: Emergency and Spill
Response

Preparedness is key to mitigating the impact of an accidental release or exposure.

First Aid Procedures

Immediate and correct first aid can significantly reduce harm.
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o Skin Contact: Immediately remove contaminated clothing.[6] Wash the affected area
thoroughly with soap and plenty of water for at least 15 minutes.[2] If skin irritation occurs or
persists, seek medical advice.[6]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present
and easy to do.[6] Seek immediate medical attention.[6]

 Inhalation: Move the affected person to fresh air immediately.[2] If breathing is difficult,
provide oxygen. If the person is not breathing, give artificial respiration. Seek medical
attention if you feel unwell.[6]

e Ingestion: Do NOT induce vomiting.[2] If the person is conscious and alert, rinse their mouth
with water and have them drink 2-4 cupfuls of water.[2] Never give anything by mouth to an
unconscious person. Call a physician or poison control center immediately.[6]

Spill Management Protocol

A spill must be handled promptly and safely. The following decision tree outlines the
appropriate response.
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Caption: Decision workflow for managing a chemical spill.
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For any spill, ensure adequate ventilation and prevent the material from entering drains or
waterways.[6]

Section 4: Long-Term Integrity: Storage and Waste
Disposal

Proper storage and disposal are essential for laboratory safety and environmental compliance.

Storage Conditions

To maintain chemical stability and prevent hazardous reactions, 13-
Oxabicyclo[10.1.0]tridecane must be stored under the following conditions:

o Container: Keep in a tightly closed, original container.[6]

e Environment: Store in a cool, dry, and well-ventilated area.[6] Recommended long-term
storage is between 2-8°C.[9]

e Incompatibilities: Store away from incompatible substances, particularly strong oxidizing
agents, strong acids, and strong bases.[2][6][10]

« Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

[2][6]

Waste Disposal

Chemical waste disposal is strictly regulated. The primary directive is to consult and adhere to
all local, state, and federal regulations.

Causality of Disposal Method: The compound's low water solubility and potential for
environmental persistence mean it should not be disposed of down the drain.[2][11] The most
common and accepted methods for organic compounds of this nature are incineration or
disposal in a licensed hazardous waste facility.

The following diagram outlines the general workflow for chemical waste management.
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Caption: General workflow for chemical waste segregation and disposal.

Ultimately, all contents and the container must be disposed of at an approved waste disposal
plant.[6]

Conclusion

13-Oxabicyclo[10.1.0]tridecane is a valuable synthetic intermediate whose safe use hinges
on a proactive and informed approach. By understanding its inherent chemical reactivity,
adhering to stringent handling and PPE protocols, being prepared for emergencies, and
following correct storage and disposal procedures, researchers can effectively manage the
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risks associated with this compound. The principles and protocols outlined in this guide provide
a robust framework for ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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